Cas no 628704-51-8 (Pyrimidine, 5-[(aminooxy)methyl]-2-(1H-pyrazol-1-yl)-)

• Product Name: Pyrimidine, 5-[(aminooxy)methyl]-2-(1H-pyrazol-1-yl)-
• CAS No: 628704-51-8
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 1647650
• Update Time: 2024-09-12

Pyrimidine, 5-[(aminooxy)methyl]-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-[(aminooxy)methyl]-2-(1H-pyrazol-1-yl)-
• Hydroxylamine, O-[[2-(1H-pyrazol-1-yl)-5-pyrimidinyl]methyl]-

• Inchi： 1S/C8H9N5O/c9-14-6-7-4-10-8(11-5-7)13-3-1-2-12-13/h1-5H,6,9H2
• InChI Key： JRXSIDADXOXKLP-UHFFFAOYSA-N
• SMILES： NOCC1=CN=C(N2C=CC=N2)N=C1

Computed Properties

• Exact Mass: 191.08087

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 480.3±47.0 °C(Predicted)
• PSA: 78.85
• pka: 3.44±0.70(Predicted)